Cas no 717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-)

717-28-2 structure
Product name:1,4-Piperazinediacetic acid, 2-oxo-
1,4-Piperazinediacetic acid, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinediacetic acid, 2-oxo-
- 2-[4-(carboxymethyl)-3-oxopiperazin-1-yl]acetic acid
- SCHEMBL7140993
- DTXSID00455430
- 717-28-2
- FCXSSZUUTJINKK-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C8H12N2O5/c11-6-3-9(4-7(12)13)1-2-10(6)5-8(14)15/h1-5H2,(H,12,13)(H,14,15)
- InChI Key: FCXSSZUUTJINKK-UHFFFAOYSA-N
- SMILES: C1CN(C(=O)CN1CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 216.07462149g/mol
- Monoisotopic Mass: 216.07462149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 98.2Ų
1,4-Piperazinediacetic acid, 2-oxo- Related Literature
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
717-28-2 (1,4-Piperazinediacetic acid, 2-oxo-) Related Products
- 29816-01-1(Gly-Sar)
- 24860-46-6(2-(2-Oxopiperazin-1-yl)acetic acid)
- 705941-45-3(2-(4-acetylpiperazin-1-yl)acetic acid)
- 2121512-25-0(2-Chloro-3-fluoro-4-(hydroxymethyl)phenylboronic acid)
- 1804414-06-9(2-(Aminomethyl)-3-cyano-4-(difluoromethyl)-6-methylpyridine)
- 53979-31-0(2-(4-Methoxybenzyl)butanoic acid)
- 2034227-41-1(2-chloro-4-fluoro-N-{1-(pyridin-4-yl)-1H-1,2,3-triazol-4-ylmethyl}benzamide)
- 37574-48-4(4-Hydroxybenzoapyrene)
- 2375276-04-1(Tert-butyl N-[(E)-4-fluorobut-2-enyl]carbamate)
- 1451391-38-0(2,3-Dimethyl-4-hydroxymethylphenylboronic acid)
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